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Compound of Interest

Compound Name: 1-(3-Iodophenyl)ethanone

Cat. No.: B089323 Get Quote

Technical Overview of 1-(3-Iodophenyl)ethanone
For Researchers, Scientists, and Drug Development Professionals

This document provides a concise technical summary of the fundamental physicochemical

properties of 1-(3-Iodophenyl)ethanone, a chemical compound relevant to various research

and development applications.

Chemical Identity and Properties
1-(3-Iodophenyl)ethanone, also known as 3'-Iodoacetophenone, is an organic compound that

serves as a reagent in chemical synthesis.[1] Its core structure consists of an acetophenone

molecule substituted with an iodine atom at the third position of the phenyl ring.

A summary of its key quantitative properties is presented in the table below.

Property Value Source

Molecular Formula C₈H₇IO [1][2][3]

Molecular Weight 246.05 g/mol [1]

Alternate Molecular Weight 246.0451 g/mol [2]
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While detailed experimental protocols for the synthesis of 1-(3-Iodophenyl)ethanone are

beyond the scope of this document, it is commercially available from various suppliers. In

research, it is utilized as a reagent in the synthesis of more complex molecules. For instance, it

has been used in the creation of sulfonamide derivatives containing dihydropyrazole moieties,

which have been investigated as inhibitors of matrix metalloproteinases (MMP-2/MMP-9).[1]

Logical Representation of Compound Identification
The following diagram illustrates the logical flow from the common name of the compound to its

fundamental molecular properties.

Figure 1. Identification of 1-(3-Iodophenyl)ethanone Properties
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Caption: Figure 1. Identification of 1-(3-Iodophenyl)ethanone Properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [1-(3-Iodophenyl)ethanone molecular weight and
formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b089323#1-3-iodophenyl-ethanone-molecular-weight-
and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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